Cas no 2680736-99-4 (tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate
• CAS No: 2680736-99-4
• MF: C₁₅H₂₀BrNO₂S
• MW: 358.293802261353
• CID: 5622180
• PubChem ID: 165923286
• Update Time: 2025-05-25

tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299512
• 2680736-99-4
• tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate

• Inchi： 1S/C15H20BrNO2S/c1-15(2,3)19-14(18)17(4)12-7-8-20-13-6-5-10(16)9-11(12)13/h5-6,9,12H,7-8H2,1-4H3
• InChI Key： JMZRYOPZFWEKAP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CCS2)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.03981g/mol
• Monoisotopic Mass: 357.03981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.8Ų

Additional information on tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate (CAS No. 2680736-99-4)

The compound tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate (CAS No. 2680736-99-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiopyran core and the tert-butyl carbamate moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

One of the key reasons for the growing interest in this compound is its relevance to small molecule drug development. The presence of a bromo substituent at the 6-position of the benzothiopyran ring offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry. Recent studies have explored its use in targeting enzymes and receptors associated with inflammatory and metabolic disorders, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate has also been investigated for its role in agrochemical innovation. The thiopyran scaffold is known for its bioactivity in pest control, and researchers are evaluating derivatives of this compound for their potential as eco-friendly pesticides. This aligns with the global push toward sustainable agriculture, a topic frequently searched by users interested in green chemistry and environmental safety.

The synthesis of this compound involves multi-step organic reactions, with a focus on achieving high purity and yield. Techniques such as column chromatography and NMR spectroscopy are commonly employed to characterize the product. Given the complexity of its structure, researchers often seek information on optimized synthetic routes and scalability, which are critical for industrial applications. These topics are frequently queried in academic and industrial research forums.

From a commercial perspective, CAS No. 2680736-99-4 is available through specialized chemical suppliers, but its high cost and limited availability can be a barrier for some researchers. This has led to increased interest in alternative synthetic methods and cost-effective precursors, which are common search terms among synthetic chemists. The compound's stability under various conditions is also a point of discussion, as it impacts storage and handling protocols.

Looking ahead, the potential of tert-butyl N-(6-bromo-3,4-dihydro-2H-1-benzothiopyran-4-yl)-N-methylcarbamate in drug discovery and material science remains largely untapped. With advancements in computational chemistry and high-throughput screening, researchers can better predict its interactions with biological targets, accelerating its adoption in therapeutic development. This compound exemplifies the intersection of organic synthesis and applied research, making it a subject of enduring interest in the scientific community.